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Compound of Interest

Compound Name: 4-Amino-2,6-dinitrotoluene

Cat. No.: B7725817

Application Notes & Protocols for 4-Amino-2,6-
dinitrotoluene

These application notes provide a comprehensive guide for the safe handling and storage of 4-
Amino-2,6-dinitrotoluene (4-ADNT), a nitroaromatic compound with significant toxicological
properties. This document is intended for researchers, scientists, and drug development
professionals who may work with this compound. Adherence to these protocols is critical to
ensure personnel safety and maintain the integrity of the chemical.

Understanding 4-Amino-2,6-dinitrotoluene: A Profile

4-Amino-2,6-dinitrotoluene is a primary transformation product of 2,4,6-trinitrotoluene (TNT)
and is formed during biological degradation and reduction processes.[1] It is classified as an
amino-nitrotoluene, where an amino group substitutes the 2,6-dinitrotoluene at the 4th position.
[2][3] While it has roles as an explosive, a fungal xenobiotic metabolite, and a marine
metabolite, its presence is often indicative of environmental contamination from munitions.[2][3]

[4]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 4-ADNT is fundamental to
its safe handling.
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Property Value Source
Molecular Formula C7H7N304 PubChem|[2]
Molecular Weight 197.15 g/mol PubChem|[2]
Appearance Solid Haz-Map[5]
Melting Point 171 °C ECHEMI[3]
Boiling Point 382.6+37.0 °C (Predicted) ECHEMI[3]
Vapor Pressure 0.00004 mmHg Haz-Map[5]

Toxicological Hazards

4-ADNT is a hazardous substance with significant acute and chronic health risks. The primary
hazards are summarized below.

Hazard Class

GHS Classification

Key Effects

Source

Acute Toxicity (Oral)

H301: Toxic if

swallowed

Harmful or fatal if

ingested.

PubChem[2], Chem

Service[6]

Can be absorbed

Acute Toxicity H311: Toxic in contact  through the skin, PubChem[2], Chem
(Dermal) with skin causing systemic Service[6]
toxicity.
Acute Toxicity o Inhalation of dust can PubChem[2], Chem
) H331: Toxic if inhaled ]
(Inhalation) be harmful or fatal. Service[6]
- H373: May cause
Specific Target Organ

Toxicity (Repeated

Exposure)

damage to organs
through prolonged or

repeated exposure

The liver is a primary

target organ.

PubChem[2], Chem

Service[6]

Other Potential

Hazards

May induce

methemoglobinemia.

Reduces the blood's

ability to carry oxygen.

Haz-Map[5]

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-2%2C6-dinitrotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-2%2C6-dinitrotoluene
https://haz-map.com/Agents/11065
https://www.echemi.com/products/pd180521106551-4-amino-2-6-dinitrotoluene.html
https://www.echemi.com/products/pd180521106551-4-amino-2-6-dinitrotoluene.html
https://haz-map.com/Agents/11065
https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-2%2C6-dinitrotoluene
http://cdn.chemservice.com/product/msdsnew/External/English/N-10804%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-2%2C6-dinitrotoluene
http://cdn.chemservice.com/product/msdsnew/External/English/N-10804%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-2%2C6-dinitrotoluene
http://cdn.chemservice.com/product/msdsnew/External/English/N-10804%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-2%2C6-dinitrotoluene
http://cdn.chemservice.com/product/msdsnew/External/English/N-10804%20English%20SDS%20US.pdf
https://haz-map.com/Agents/11065
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7725817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The toxicity of nitroaromatic compounds is linked to the electron-withdrawing nature of the nitro
group, which makes them resistant to oxidative degradation and prone to reduction into
carcinogenic aromatic amines.[4]

Laboratory Handling Protocols

A systematic approach to handling 4-ADNT is essential to minimize exposure and prevent
contamination.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-ADNT:
¢ Gloves: Nitrile or other chemically resistant gloves. Always double-glove.

o Eye Protection: Chemical safety goggles. A face shield is recommended when handling
larger quantities.

o Lab Coat: A flame-resistant lab coat is recommended. Ensure it is fully buttoned.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with appropriate cartridges for organic vapors and particulates is required.

Engineering Controls

All handling of solid 4-ADNT must be performed in a certified chemical fume hood to prevent
inhalation of dust particles.

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment and waste containers readily available.

* Weighing: When weighing, use a balance inside the fume hood or in a designated weighing
enclosure. Use anti-static weighing paper.

e Dissolving: If preparing solutions, add the solid 4-ADNT to the solvent slowly to avoid
splashing.
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» Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent (e.g.,
acetone, followed by soap and water). Dispose of all contaminated disposables in a
designated hazardous waste container.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage Protocols

Proper storage is crucial to maintain the stability of 4-ADNT and prevent hazardous situations.

[7]

Storage Conditions

Parameter Recommendation Rationale

Avoids thermal decomposition.

Temperature 15-25°C
[7]
o ] ) Prevents accumulation of any
Ventilation Store in a well-ventilated area. ]
potential vapors.[6][7]
) ) ) Light can promote
Light Protect from direct sunlight. ]
degradation.
For long-term storage,
Inert Atmosphere consider storing under nitrogen  Prevents oxidation.[7]

or argon.

Segregation of Incompatible Materials

4-ADNT must be stored separately from the following materials to prevent dangerous reactions:

[7]

Strong bases

Strong acids

Oxidizing agents

Reducing agents
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Container Labeling

All containers of 4-ADNT must be clearly labeled with:

Chemical Name: 4-Amino-2,6-dinitrotoluene

CAS Number: 19406-51-0

Hazard Pictograms (e.g., Skull and Crossbones, Health Hazard)

Date Received

Date Opened

Emergency Procedures
Spills

o Evacuate: Immediately evacuate the area.

 |solate: Prevent access to the spill area.

e Ventilate: Ensure the area is well-ventilated.

e PPE: Don appropriate PPE before attempting cleanup.

e Cleanup: For small spills, carefully sweep up the solid material using non-sparking tools and
place it in a labeled hazardous waste container. For larger spills, contact your institution's
environmental health and safety department.

EXxposure

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[6]

Waste Disposal

All waste containing 4-ADNT, including contaminated PPE and cleaning materials, must be
disposed of as hazardous waste in accordance with local, state, and federal regulations. Do not
dispose of 4-ADNT down the drain.

Visual Workflow Guides

The following diagrams illustrate key workflows for handling and storing 4-Amino-2,6-
dinitrotoluene.

Preparation Handling (in Fume Hood) Post-Handling Cleanup
[

Clean & Unclutter Work Area ‘—»‘ Gather Equipment & Waste Containers }—»‘ Don Full PPE }—»‘ Weigh Compound }—»‘ Prepare Solution (i needed) }—»‘ Decontaminate Surfaces ‘—»‘ Dispose of Contaminated ltems }—»‘ Remove PPE ‘4»‘ Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Amino-2,6-dinitrotoluene.
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Caption: Key parameters for the safe storage of 4-Amino-2,6-dinitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [protocol for handling and storage of 4-Amino-2,6-
dinitrotoluene]. BenchChem, [2026]. [Online PDF]. Available at:
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amino-2-6-dinitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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